N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H28N2O3/c1-14-12-15(5-6-17(14)23-2)13-20-19(22)21-9-7-16(8-10-21)18-4-3-11-24-18/h5-6,12,16,18H,3-4,7-11,13H2,1-2H3,(H,20,22)
• InChI Key: DFYIJUNDWKPLQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(=O)N2CCC(CC2)C3CCCO3)OC
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide is a synthetic compound that belongs to the class of piperidine derivatives These compounds are known for their significant role in the pharmaceutical industry due to their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Methoxy-Methylphenyl Group: This step often involves Friedel-Crafts alkylation or acylation reactions.

Attachment of the Oxolan-2-yl Group: This can be done through nucleophilic substitution reactions.

Industrial Production Methods: Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can occur at the carbonyl group, converting it into alcohols.

Substitution: The piperidine ring can undergo substitution reactions, where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.

Major Products:

Oxidation Products: Aldehydes and carboxylic acids.

Reduction Products: Alcohols.

Substitution Products: Halogenated derivatives.

Scientific Research Applications

N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide involves its interaction with specific molecular targets in the body. It may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

• N-[(4-methoxyphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide
• N-[(4-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide
• N-[(4-methoxy-3-methylphenyl)methyl]-4-(tetrahydrofuran-2-yl)piperidine-1-carboxamide

Uniqueness: N-[(4-methoxy-3-methylphenyl)methyl]-4-(oxolan-2-yl)piperidine-1-carboxamide is unique due to the specific combination of functional groups in its structure. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.